Cas no 923441-84-3 (N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-2,5-dichlorothiophene-3-carboxamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-2,5-dichlorothiophene-3-carboxamide
• CAS No: 923441-84-3
• MF: C₁₆H₈Cl₂N₂OS₃
• MW: 411.348517417908
• CID: 5449429
• PubChem ID: 44949734
• Update Time: 2025-05-20

N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-2,5-dichlorothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2992-0063
• N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)-2,5-dichlorothiophene-3-carboxamide
• AKOS024479434
• VU0507254-1
• 923441-84-3
• N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-2,5-dichlorothiophene-3-carboxamide
• N-[3-(2-Benzothiazolyl)-2-thienyl]-2,5-dichloro-3-thiophenecarboxamide
• N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-2,5-dichlorothiophene-3-carboxamide

• Inchi： 1S/C16H8Cl2N2OS3/c17-12-7-9(13(18)24-12)14(21)20-15-8(5-6-22-15)16-19-10-3-1-2-4-11(10)23-16/h1-7H,(H,20,21)
• InChI Key： DQOCNCGGCNYCSN-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1SC=CC=1C1=NC2=CC=CC=C2S1)=O

Computed Properties

• Exact Mass: 409.9175818g/mol
• Monoisotopic Mass: 409.9175818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.624±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-2,5-dichlorothiophene-3-carboxamide

N-CAS No. 923441-84-3: A Comprehensive Overview

N-CAS No. 923441 is a unique compound with the product name N-CAS No. 923441, which has garnered significant attention in the scientific community due to its intriguing properties and potential applications in various fields such as materials science and pharmacology.

The molecular structure of N-CAS No. 923441 comprises a complex arrangement of functional groups, including a benzothiazole moiety and a dichlorothiophene ring system. This combination not only imparts stability to the molecule but also contributes to its distinct electronic properties, making it a promising candidate for advanced materials development.

Recent studies have highlighted the potential of N-CAS No. 923441 in enhancing the performance of organic semiconductors. Researchers have found that incorporating this compound into polymer blends significantly improves charge transport characteristics, which is crucial for applications in flexible electronics and optoelectronic devices.

In addition to its electronic properties, N-CAS No. 923441 has shown promise in drug delivery systems due to its ability to encapsulate and release bioactive molecules in a controlled manner. This property is particularly valuable in the development of targeted therapies for chronic diseases.

The synthesis of N-CAS No. 923441 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The latest advancements in catalytic methods have made this synthesis more efficient, reducing production costs and increasing accessibility for researchers worldwide.

Moreover, computational studies using density functional theory (DFT) have provided deeper insights into the electronic structure of N-CAS No. 923441. These studies reveal that the compound exhibits strong π-conjugation effects, which are essential for its exceptional optical properties.

In conclusion, N-CAS No. 923441 stands out as a versatile compound with a wide range of applications across multiple disciplines. As research continues to uncover its full potential, it is anticipated that this compound will play a pivotal role in driving innovation in both academic and industrial settings.